2-({2-[2-(butylamino)-2-oxoethyl]-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl}thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: N-butyl-2-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide
• InChI: InChI=1S/C25H27N5O4S/c1-3-4-13-26-21(31)14-20-24(33)30-23(28-20)18-7-5-6-8-19(18)29-25(30)35-15-22(32)27-16-9-11-17(34-2)12-10-16/h5-12,20H,3-4,13-15H2,1-2H3,(H,26,31)(H,27,32)
• InChI Key: HHHKYPIDUUJJFR-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, involving multiple functional groups including butylamino, oxoethyl, dihydroimidazo, quinazolin, thio, and methoxyphenyl groups.

Scientific Research Applications

Synthesis and Biological Activity

Researchers have synthesized novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, including processes like aminolysis and alkylation. These compounds demonstrated significant in vitro anticancer and antibacterial activities. Specifically, one compound showed selective anticancer activity against non-small cell lung and CNS cancer cell lines, highlighting the potential of quinazoline derivatives in cancer therapy (Berest et al., 2011).

Anticancer Activity

Further studies on substituted 2-[(2-oxo-2H-[1,2,4]triazino [2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments revealed considerable cytotoxicity and anticancer activity against various cancer cell lines. Among these, a specific compound emerged as a highly active agent against colon cancer, melanoma, and ovarian cancer cell lines, indicating the importance of structural modifications in enhancing therapeutic potential (Kovalenko et al., 2012).

Anxiosedative and Antidepressant Properties

Anilides of α-[4-oxoquinazolin-3(4H)-yl]carboxylic acids were synthesized and evaluated for their anxiosedative and antidepressant properties. Notably, N-(4-methoxyphenyl)-2-[4-oxo-3(4H)-quinazoline]acetamide exhibited pronounced anxiolytic, antiphobic, and antidepressant activity, suggesting potential applications in the treatment of anxiety and depression disorders (Tyurenkov et al., 2013).

Anticonvulsant and Analgesic Activities

Research into 2-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)acetamides has also uncovered weak to moderate anticonvulsant effects in a pentylenetetrazole-induced seizure model in mice, alongside discussions on structure-activity relationships that could guide the development of new therapeutic agents (Bunyatyan et al., 2020).